
A Technical Guide to Cerous Stearate: Molecular
Properties and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cerium stearate

Cat. No.: B159660 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular formula and weight

of cerous stearate, also known as cerium(III) stearate. It is intended to serve as a valuable

resource for researchers, scientists, and professionals in drug development and polymer

science, offering detailed information on its chemical properties, synthesis, and key

applications.

Core Data Presentation
The fundamental molecular and physical properties of cerous stearate are summarized in the

table below for easy reference and comparison.

Property Value Source(s)

Molecular Formula C₅₄H₁₀₅CeO₆ [1][2][3]

Molecular Weight 990.49 g/mol [1]

Appearance White powder or pellets [2]

CAS Number 10119-53-6 [1]

Synonyms

Cerium(III) stearate, Cerous

stearate, Cerium tristearate,

Cerium(3+) octadecanoate

[4]
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Calculation of Molecular Weight
The molecular weight was calculated using the molecular formula C₅₄H₁₀₅CeO₆ and the

standard atomic weights of the constituent elements as provided by the International Union of

Pure and Applied Chemistry (IUPAC) and the National Institute of Standards and Technology

(NIST).[5][6][7][8]

Carbon (C): 12.011 u

Hydrogen (H): 1.008 u

Oxygen (O): 15.999 u[6]

Cerium (Ce): 140.116 u[9]

Calculation: (54 * 12.011) + (105 * 1.008) + (6 * 15.999) + 140.116 = 990.49 g/mol

Applications and Experimental Protocols
Cerous stearate has garnered significant interest in various industrial and research

applications, primarily for its role as a thermal stabilizer in polymers and as a component in

drug delivery systems.

Thermal Stabilization of Poly(vinyl chloride) (PVC)
Cerous stearate is an effective thermal stabilizer for PVC, a widely used thermoplastic that is

susceptible to degradation at processing temperatures. The degradation process, known as

dehydrochlorination, releases hydrogen chloride (HCl) and leads to discoloration and loss of

mechanical properties.[1]

The stabilization mechanism of rare earth stearates like cerous stearate is attributed to the

electronic structure of the cerium ion.[2] The Ce³⁺ ion possesses vacant 4f and 5d electron

orbitals, allowing it to act as a Lewis acid and coordinate with the labile chlorine atoms on the

PVC polymer chain.[2] This coordination inhibits the "unzipping" dehydrochlorination reaction.

Furthermore, cerous stearate can neutralize the released HCl, preventing its catalytic role in

further degradation.[2]
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This protocol outlines a general procedure for assessing the effectiveness of cerous stearate

as a thermal stabilizer for PVC.

1. Materials and Preparation:

PVC resin
Cerous stearate (and other co-stabilizers if applicable)
Plasticizer (e.g., dioctyl phthalate - DOP)
Other processing aids as required
Two-roll mill or internal mixer
Hydraulic press
Forced-air oven or thermogravimetric analyzer (TGA)
Congo Red test apparatus (optional)

2. Compounding:

Dry blend the PVC resin, cerous stearate, plasticizer, and any other additives in a high-
speed mixer to ensure uniform dispersion. The concentration of cerous stearate is typically in
the range of 0.5 to 3 parts per hundred of resin (phr).

3. Milling and Pressing:

Process the dry blend on a two-roll mill at a temperature suitable for PVC compounding
(typically 160-180°C) to form a homogenous sheet.
Press the milled sheets into films or plaques of a defined thickness using a hydraulic press at
a specified temperature and pressure.

4. Thermal Stability Testing:

Static Thermal Stability (Oven Test): Place samples of the PVC films in a forced-air oven at a
constant temperature (e.g., 180°C). Observe the samples at regular intervals and record the
time taken for the first signs of discoloration (yellowing, browning, to blackening).
Dynamic Thermal Stability (Thermogravimetric Analysis - TGA): Analyze a small sample of
the compounded PVC using a TGA instrument. Heat the sample at a constant rate under a
controlled atmosphere (e.g., nitrogen or air) and record the temperature at which significant
weight loss (due to dehydrochlorination) begins.
Congo Red Test: Place a sample of the PVC compound in a test tube heated in an oil bath at
a specific temperature (e.g., 180°C). A strip of Congo Red indicator paper is placed in the
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upper part of the test tube. The time taken for the indicator paper to turn blue (due to the
evolution of HCl) is recorded as the thermal stability time.[5]

Role in Drug Delivery Systems
The unique properties of stearates, including their biocompatibility and ability to form micelles

and nanoparticles, have led to their investigation in drug delivery systems. While research on

cerous stearate itself in this area is emerging, the broader class of stearate-based compounds

shows promise. Stearate-grafted dextran, for instance, has been shown to self-assemble into

nanoscaled micelles capable of encapsulating and providing sustained release of drugs like

doxorubicin for cancer therapy. These micelles demonstrated effective cellular uptake and the

ability to overcome drug resistance in tumor cells.

Stearic acid nanoparticles have also been investigated to enhance the absorption of drugs like

acyclovir by oral epithelial cells, suggesting a potential for stearate-based compounds in

improving drug bioavailability. The lipophilic nature of the stearate component can facilitate

passage through biological membranes.

Visualizations
The following diagrams illustrate key processes related to the application of cerous stearate.

Sample Preparation

Thermal Stability Testing Data Analysis

PVC Resin +
Cerous Stearate +

Additives

Dry Blending
Mixing

Milling & Pressing
Homogenization

Static Oven TestExposure to Heat

Dynamic TGAControlled Heating

Congo Red Test
HCl Detection

Discoloration Time

Degradation Temperature

Stability Time

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9424953/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Experimental workflow for evaluating PVC thermal stability.
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Caption: Mechanism of PVC thermal stabilization by cerous stearate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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